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Compound of Interest

Compound Name: 2-(3-methylphenyl)acetohydrazide

CAS No.: 57676-53-6

Cat. No.: B2723423

Get Quote

Executive Summary
2-(3-methylphenyl)acetohydrazide (also known as m-tolylacetic acid hydrazide) is a pivotal

pharmacophore used in the synthesis of pyrazoles, triazoles, and oxadiazoles with anti-

inflammatory and antimicrobial potential. Understanding its solubility profile is non-negotiable

for optimizing recrystallization yields, designing reaction media, and developing stable

formulations.

This guide details the physicochemical basis of the compound's solubility, provides a rigorous

experimental protocol for data acquisition, and establishes the thermodynamic models required

to predict its behavior across a temperature range (278.15 K – 323.15 K).

Chemical Identity & Solid-State Characterization
Before initiating solubility studies, the solid-state properties of the solute must be characterized

to ensure phase purity.
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Physicochemical Properties (Theoretical & Analog-
Based)
The presence of the non-polar m-tolyl moiety contrasts with the polar hydrazide group (-

CONHNH₂), creating an amphiphilic structure with specific solvent affinities.

Property Value / Description Significance

IUPAC Name
2-(3-

methylphenyl)acetohydrazide
Unambiguous identification

Molecular Formula C₉H₁₂N₂O
Stoichiometry for mole fraction

calc.

Molecular Weight 164.21 g/mol Gravimetric conversions

Predicted LogP ~0.9 – 1.2
Indicates lipophilicity; predicts

poor water solubility

H-Bond Donors 2 (-NH, -NH₂)
High affinity for alcohols

(MeOH, EtOH)

H-Bond Acceptors 2 (=O, -N:) Interaction with protic solvents

Expected Melting Point 108 – 115 °C
Upper limit for solubility

measurements

Solid-State Verification Protocol
Differential Scanning Calorimetry (DSC): Run at 10 K/min to determine the enthalpy of fusion

(

). A sharp endothermic peak confirms crystallinity.

Powder X-Ray Diffraction (PXRD): Essential to identify polymorphs. Solubility measurements

are invalid if the crystal form changes during the experiment.

Experimental Protocols for Solubility Determination
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To ensure data integrity (E-E-A-T), we utilize two complementary methods: the Laser

Monitoring Dynamic Method (for speed) and the Static Shake-Flask Method (for validation).

Method A: Laser Monitoring (Dynamic)
This automated technique detects the point of dissolution via turbidity changes.

Setup: Equip a jacketed glass vessel with a precise temperature controller (

0.05 K) and a laser turbidity probe.

Solvent Loading: Add a known mass of solvent (e.g., 50 g) to the vessel.

Equilibration: Set the starting temperature (e.g., 280 K) and stir at 400 rpm.

Dosing: Automatically add the solute in micro-increments (1-5 mg).

Detection: The laser transmittance will drop upon addition and recover upon dissolution. The

point where transmittance fails to recover indicates saturation.

Iteration: Repeat for temperatures up to 320 K.

Method B: Static Shake-Flask (Standard)
Saturation: Add excess 2-(3-methylphenyl)acetohydrazide to the solvent in a sealed vial.

Agitation: Shake at constant temperature for 72 hours to ensure equilibrium.

Settling: Allow phases to separate for 4 hours (or centrifuge at isothermal conditions).

Sampling: Withdraw the supernatant using a pre-heated syringe filter (0.45 µm PTFE).

Quantification: Dilute and analyze via HPLC (UV detection at

nm).

Visualization: Solubility Workflow
The following diagram outlines the logical flow for determining and validating the solubility

profile.
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Caption: Figure 1. Integrated workflow for the characterization, measurement, and modeling of

solubility data.
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Thermodynamic Modeling
Raw data must be correlated to thermodynamic models to allow interpolation and calculation of

dissolution enthalpy.

Modified Apelblat Equation
This semi-empirical model is the industry standard for correlating solubility (

) with temperature (

):

A, B, C: Empirical parameters derived from regression.

Utility: Excellent for non-ideal solutions where enthalpy of solution varies with temperature.

van't Hoff Equation
Used to determine the apparent thermodynamic functions:

: Enthalpy of solution (typically positive/endothermic for hydrazides).

: Entropy of solution.

Interpretation: If

, solubility increases with temperature.

Expected Solubility Profile & Solvent Effects[1][2][3]
[4][5][6]
Based on the structure of 2-(3-methylphenyl)acetohydrazide and data from homologous

phenylacetohydrazides [1], the expected solubility trends are:
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Solvent Class
Representative
Solvent

Predicted Solubility Mechanism

Polar Protic Methanol, Ethanol High

Strong H-bonding

between solvent -OH

and hydrazide -NH/-

NH₂.

Polar Aprotic DMSO, DMF Very High

Dipole-dipole

interactions; disruption

of crystal lattice.

Esters Ethyl Acetate Moderate

Dipole interactions;

useful for

recrystallization.

Non-Polar Hexane, Toluene Low

Lack of H-bonding;

hydrophobic effect of

the tolyl group is

insufficient to

overcome lattice

energy.

Aqueous Water Low

Hydrophobic phenyl

ring limits solubility

despite the polar head

group.

Strategic Insight:

Recrystallization: A mixture of Ethanol/Water or Ethyl Acetate/Hexane is recommended. The

compound will dissolve in hot ethanol and precipitate upon cooling or addition of water

(antisolvent).

Reaction Solvent:Methanol or Acetonitrile are optimal for substitution reactions involving the

hydrazide nitrogen, balancing solubility with nucleophilicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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